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Compound of Interest

Compound Name: 1-Bromo-5-chloropentane

cat. No.: B104276

An In-depth Technical Guide to the Physical Properties of 1-Bromo-5-chloropentane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromo-5-chloropentane (CAS No: 54512-75-3). The information is intended for researchers,
scientists, and professionals in drug development who utilize this compound as a key
intermediate in organic synthesis. This document summarizes essential quantitative data,
outlines general experimental protocols for the determination of these properties, and
visualizes a common synthesis workflow.

Core Physical and Chemical Properties

1-Bromo-5-chloropentane is a dihaloalkane that appears as a clear, colorless to slightly
yellow liquid at room temperature. Its dual halogen functionality, with a bromine and a chlorine
atom at opposing ends of a five-carbon chain, makes it a versatile reagent in various chemical
reactions, particularly nucleophilic substitutions.

Quantitative Physical Data

The physical properties of 1-Bromo-5-chloropentane have been reported across various
sources. The following table summarizes these key quantitative data points for easy reference
and comparison.
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Property Value Notes and Citations
Molecular Formula C5H10BrCI [1112]
Molecular Weight 185.49 g/mol [21[3]1[41[5]
- ) at standard atmospheric

Boiling Point 210-212 °C

pressure.[3][4][6][7][8]
Melting Point -34 °C [8]
Density 1.408 g/mL at 25 °C [31[4]

1.488 g/cm3 at 15 °C

[1]

1.41 g/mL at 20 °C

[9]

Refractive Index (n_D)

1.484 at 20 °C

[3]4]

1.4825-1.4865 at 20 °C

[6]10]

Flash Point 95 °C (203 °F) [3][9]
Soluble in organic solvents
- ) such as chloroform, ethyl
Solubility Insoluble in water.
acetate, methanol, benzene,
and ethanol.[1][3][5][8]
Clear, colorless to slightly
Appearance [L]6]8][11]

yellow liquid.

Experimental Protocols for Physical Property

Determination

While specific experimental literature detailing the determination of each physical property for
1-Bromo-5-chloropentane is not readily available, the following are detailed, standard
methodologies used for such liquid organic compounds.

Determination of Boiling Point (Micro-Boiling Point
Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of a substance, the Thiele tube method is commonly employed.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube

(Durham tube), rubber band, heating oil (mineral oil), and a heat source (Bunsen burner or

heating mantle).

e Procedure:

[e]

A few drops of 1-Bromo-5-chloropentane are placed into a small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

This assembly is placed in a Thiele tube containing heating oil, ensuring the rubber band
is above the oil level to prevent degradation.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the sample will equal the
atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the
capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[12][13]

Determination of Density
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The density of a liquid is its mass per unit volume. It is typically measured using a pycnometer
or by simply measuring the mass of a known volume.

o Apparatus: An electronic balance (accurate to at least 0.001 g), a graduated cylinder or a
volumetric pipette for accurate volume measurement.

e Procedure:
o The mass of a clean, dry graduated cylinder is measured using an electronic balance.

o A specific volume of 1-Bromo-5-chloropentane (e.g., 10 mL) is carefully transferred into
the graduated cylinder. The volume is read from the bottom of the meniscus.

o The mass of the graduated cylinder containing the liquid is then measured.

o The mass of the liquid is determined by subtracting the mass of the empty cylinder from
the mass of the cylinder with the liquid.

o The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[6][7][11][14]

o The temperature at which the measurement is taken should be recorded as density is
temperature-dependent.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property and is commonly measured using an
Abbe refractometer.

o Apparatus: Abbe refractometer, a constant temperature water bath, a light source (typically a
sodium D-line source, 589 nm), and a dropper.

e Procedure:

o The refractometer is calibrated using a standard sample with a known refractive index
(e.q., distilled water).
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o The prism surfaces of the refractometer are cleaned with a soft tissue and a suitable
solvent (e.g., acetone or ethanol) and allowed to dry completely.

o Afew drops of 1-Bromo-5-chloropentane are placed on the surface of the measuring
prism using a clean dropper.

o The prisms are closed and locked. The light source is positioned to illuminate the prisms.

o Water from a constant temperature bath (typically set at 20.0 °C) is circulated through the
jackets of the prisms.

o While looking through the eyepiece, the adjustment knob is turned until the field of view is
divided into a light and a dark region. The compensator is adjusted to eliminate any color
fringe and sharpen the borderline.

o The fine adjustment is used to center the borderline exactly on the crosshairs of the
eyepiece.

o The refractive index value is then read from the instrument's scale.[4][5][10]

Synthesis Workflow Visualization

1-Bromo-5-chloropentane is a crucial intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[11][15] One common and improved method for its
synthesis starts from tetrahydrofuran, which offers high purity and yield.[1] The following
diagram illustrates the key steps in this synthetic pathway.
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Click to download full resolution via product page

Caption: Synthesis of 1-Bromo-5-chloropentane from Tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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